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Introduction

Camaric acid is a naturally occurring pentacyclic triterpenoid that has been isolated from
plants of the Lantana genus, particularly Lantana camara and Lantana montevidensis.[1] As a
member of the oleanane class of triterpenoids, Camaric acid has attracted scientific interest
due to its diverse range of biological activities, including anti-inflammatory, antimicrobial, and
cytotoxic effects.[2][3] This technical guide provides a comprehensive overview of the chemical
structure, physicochemical properties, biological activities, and relevant experimental protocols
for Camaric acid, serving as a foundational resource for research and development in natural
product chemistry and pharmacology.

It is important to distinguish Camaric acid from Carminic acid, a structurally unrelated
anthraquinone glycoside, despite the similarity in their names.[1] This document will focus
exclusively on the pentacyclic triterpenoid, Camaric acid.

Chemical Structure and Physicochemical Properties

The chemical structure of Camaric acid has been elucidated through extensive one-
dimensional and two-dimensional nuclear magnetic resonance (NMR) studies.[1] Its systematic
IUPAC name is 3,25-epoxy-3a-hydroxy-223-(2-methyl-2Z-butenoyloxy)-12-oleanen-28-oic acid.
[1] The molecule is characterized by a five-ring oleanane core, a structural feature that
contributes to its lipophilic nature and biological functions.[2]
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Property Value Reference
CAS Number 146450-83-1 [4]
Molecular Formula Cs3s5Hs206 [2]
Molecular Weight 568.8 g/mol [5]

(1S,2S,6S,10R,11S,14S,15R,1
8R,20R)-20-hydroxy-
8,8,14,15,19,19-hexamethyl-
10-[(Z2)-2-methylbut-2-

IUPAC Name [5]
enoyljoxy-21-
oxahexacyclo[18.2.2.01,18.02,
15.05,14.06,11]tetracos-4-ene-

11-carboxylic acid

Physical Form Solid [6]
Melting Point 188-189 °C [7]
Boiling Point 654.7+55.0 °C at 760 mmHg [7]
Storage 2-8°C, sealed, dry, light-proof [7]

Biological Activity

Camaric acid has demonstrated a variety of biological activities. The following table
summarizes the key quantitative data available for its therapeutic potential.
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Activity Type Parameter Value Target/Model Source
) TPA-induced
Anti-
) ICs0 0.67 mg/ear mouse ear [3]
inflammatory
edema
Antimicrobial MIC 4.88 pg/mL Escherichia coli [3]
Pseudomonas
MIC 9.76 pg/mL _ [3]
aeruginosa
Staphylococcus
MIC 19.5 pg/mL [3]
aureus
MIC 19.5 pg/mL Bacillus cereus [3]
MIC 19.5 pg/mL Candida albicans  [3]
o Brine shrimp
Cytotoxicity LCso 4.1 pg/mL [3]
larvae

Experimental Protocols
Isolation of Camaric Acid from Lantana camara

The following is a general protocol for the isolation of Camaric acid from the leaves of Lantana

camara. Specific details may vary between different studies.[2]

» Extraction: Air-dried and powdered leaves of Lantana camara are subjected to extraction

with methanol at room temperature.

» Concentration: The methanolic extract is concentrated under reduced pressure using a

rotary evaporator to yield a crude extract.[1]

» Fractionation: The crude methanolic extract is suspended in water and partitioned

successively with solvents of increasing polarity, such as n-hexane, chloroform, and ethyl

acetate. The chloroform and ethyl acetate fractions, which are typically rich in triterpenoids,

are concentrated.[1]
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» Chromatographic Purification: The active fractions are subjected to column chromatography
over silica gel.[1] Elution is performed with a gradient of solvents, for example, a mixture of
n-hexane and ethyl acetate of increasing polarity. Fractions are collected and monitored by
thin-layer chromatography (TLC). Fractions containing the compound of interest are pooled
and may require further purification by repeated column chromatography or preparative
HPLC to yield pure Camaric acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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